![molecular formula C24H22N4O2S2 B2463022 4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide CAS No. 1207021-92-8](/img/structure/B2463022.png)
4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(2-((2-(benzylamino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-(thiophen-2-ylmethyl)benzamide” is a complex organic molecule. It contains several functional groups, including a benzylamino group, a thioether group, an imidazole ring, and a benzamide group .
Synthesis Analysis
The synthesis of such compounds often involves multiple steps, including the formation of the imidazole ring, the introduction of the benzylamino group, and the coupling of the thiophen-2-ylmethyl group . The exact synthesis process would depend on the starting materials and the specific conditions used .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) . The exact structure of this specific compound would need to be confirmed through similar methods.Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzylamino group could potentially be modified through reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include its solubility in various solvents, its melting point, and its stability under various conditions .Scientific Research Applications
Antioxidant Activity
Imidazole derivatives, such as the compound , have been synthesized and evaluated for their antioxidant activity . They have been found to be effective in scavenging free radicals, which can help prevent oxidative stress-related diseases .
Antibacterial Activity
Imidazole compounds have shown significant antibacterial activity . They can inhibit the growth of various bacteria, making them potential candidates for the development of new antibacterial drugs .
Antifungal Activity
Similar to their antibacterial properties, imidazole derivatives have also demonstrated antifungal activity . They can be used to treat fungal infections .
Anti-inflammatory Activity
Imidazole compounds have been reported to exhibit anti-inflammatory properties . They can potentially be used in the treatment of inflammatory diseases .
Antitumor Activity
Imidazole derivatives have shown promise in the field of oncology. They have demonstrated antitumor activity, suggesting their potential use in cancer treatment .
Antidiabetic Activity
Imidazole compounds have been associated with antidiabetic activity . They can potentially be used in the management of diabetes .
Antiviral Activity
Imidazole derivatives have shown antiviral properties . They can potentially be used in the treatment of viral infections .
Enzyme Inhibition
Imidazole compounds have been found to inhibit various enzymes . This property makes them useful in the development of drugs targeting specific enzymes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[2-[2-(benzylamino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-(thiophen-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O2S2/c29-22(26-15-18-5-2-1-3-6-18)17-32-24-25-12-13-28(24)20-10-8-19(9-11-20)23(30)27-16-21-7-4-14-31-21/h1-14H,15-17H2,(H,26,29)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNUCBZICYNFREX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.